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Compound of Interest

2-(Piperidin-4-yl)benzamide
Compound Name:

hydrochloride
CAS No.: 2140866-82-4
Cat. No.: B2409300

Get Quote

Executive Summary

2-(Piperidin-4-yl)benzamide is a bifunctional scaffold frequently utilized in medicinal chemistry,
particularly in the design of PARP inhibitors and GPCR ligands. Its physicochemical behavior is
dominated by the piperidine secondary amine, which dictates solubility and ionization at
physiological pH.

Predicted pKa (Base): 9.6 — 10.2 (Piperidine NH)
» Predicted pKa (Acid): > 15 (Amide NH — negligible at physiological pH)
e Physiological State (pH 7.4): >99% Cationic (Protonated)

o Key Structural Feature: The ortho-substitution pattern allows for potential intramolecular
hydrogen bonding between the amide carbonyl and the piperidine nitrogen, influencing
conformational stability and membrane permeability.
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Part 1: Structural Analysis & Theoretical pKa
Chemical Structure & lonization Sites

The molecule consists of a benzamide core substituted at the ortho (C2) position with a
piperidin-4-yl ring. To understand the ionization, we must decouple the electronic effects of the
two functional groups.

Electronic Effectin  Predicted pKa in

Functional Group Intrinsic pKa (Ref)
Scaffold Scaffold

Inductive (-I): The
benzamide group is
electron-withdrawing,
reducing electron
density on the amine
Piperidine (2° Amine) ~11.2 (Piperidine) N. Steric/H- 9.6 -10.2
Bond:Ortho-
placement stabilizes
the protonated form
via H-bonding with the

amide carbonyl.

Neutral at pH 1-14.

~-1.5(O-
) ] ) Resonance
Benzamide (1° Amide)  protonation)~ 23 (N- o Neutral
) stabilization prevents
deprotonation) ]
N-protonation.

The "Ortho-Effect" and Intramolecular Hydrogen
Bonding

Unlike para-substituted analogs, the ortho (2-position) linkage creates a unique electrostatic
environment.

o Conformational Lock: The piperidine ring likely adopts a conformation where the axial or
equatorial NH interacts with the amide oxygen.
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e pKa Shift: The formation of an intramolecular hydrogen bond between the protonated
piperidine nitrogen (

) and the amide carbonyl oxygen (

) stabilizes the cationic species. Thermodynamically, this stabilization resists deprotonation,
potentially raising the pKa compared to a meta or para analog, despite the electron-
withdrawing nature of the benzene ring [1].

Visualization: lonization Equilibrium

The following diagram illustrates the equilibrium between the cationic (dominant at pH 7.4) and
neutral forms.
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Caption: Equilibrium shift of 2-(Piperidin-4-yl)benzamide. At physiological pH, the molecule
exists almost exclusively as a cation.

Part 2: Physiological Relevance (ADME
Implications)

Understanding the ionization state is critical for predicting Absorption, Distribution, Metabolism,
and Excretion (ADME).

Solubility vs. Permeability Trade-off

e Solubility (pH 1.2 - 6.8): High. The protonated amine ensures high aqueous solubility in
gastric and early intestinal fluids.
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e Permeability (pH 7.4): Moderate to Low. Since >99% of the molecule is ionized at pH 7.4,
passive diffusion across the lipid bilayer is hindered.

» Blood-Brain Barrier (BBB): The high pKa suggests poor passive BBB penetration unless
active transport (e.g., choline transporters) is involved or the "cation-1t" interaction with the
benzamide ring masks the charge [2].

Speciation Calculation

Using the Henderson-Hasselbalch equation for a weak base:
At pH 7.4 (assuming pKa = 9.8):

Part 3: Experimental Determination Protocols

To validate the theoretical values, Potentiometric Titration is the gold standard method due to
the compound's high solubility in acidic media and lack of distinct UV chromophore changes
upon amine deprotonation.

Protocol: Potentiometric Titration (Gold Standard)

This protocol is designed for a SiriusT3 or Mettler Toledo autotitrator system.

Reagents:

Analyte: >5 mg of pure 2-(Piperidin-4-yl)benzamide (HCI salt preferred for initial solubility).

Titrant: 0.1 M KOH (Carbonate-free, standardized).

Background Electrolyte: 0.15 M KCI (to mimic physiological ionic strength).

Water: Degassed, CO2-free HPLC grade water.

Workflow:

o System Calibration: Calibrate pH electrode using 4-point buffer system (pH 1.68, 4.01, 7.00,
10.01) at 25°C.
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o Blank Titration: Titrate 0.15 M KCI with 0.1 M HCI and KOH to determine the exact "zero"
point and electrode efficiency.

o Sample Preparation: Dissolve 3-5 mg of the compound in 10 mL of 0.15 M KCI. Adjust
starting pH to ~2.0 using 0.1 M HCI.[1]

o Note: Starting at acidic pH ensures the piperidine is fully protonated.
e Titration Run: Titrate with 0.1 M KOH in 5 pL increments until pH reaches 12.0.

o Data Analysis: Plot pH vs. Volume of Titrant. The pKa is the inflection point (half-equivalence
point) of the curve.[2]

Protocol: Cosolvent Extrapolation (For Low Solubility)

If the neutral free base precipitates during titration (visible turbidity), use the Yasuda-
Shedlovsky extrapolation method [3].

Perform titrations in 30%, 40%, and 50% Methanol/\Water mixtures.

o Determine apparent pKa (

) in each mixture.

e Plot

VS.
(dielectric constant).

» Extrapolate to

of pure water to find aqueous pKa.

Visualization: Experimental Workflow
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Caption: Decision tree for accurate pKa determination, accounting for potential solubility issues

of the neutral species.

Part 4: Data Summary & Reference Tables

Table 1: Physicochemical Profile
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Property Value | Description Source/Method
Formula C12H16N20 Structural Analysis
MW 204.27 g/mol Calculated
) ] Piperidine core + Ortho-
pKa (Basic) 9.8 £ 0.4 (Predicted) )
benzamide effect
pKa (Acidic) > 15 Amide N-H (negligible)
LogP ~1.1 Predicted (Neutral form)
Calculated (lonized form
LogD (pH 7.4) ~-1.3 )
dominates)
H-Bond Donors 2 (Amide NHz, Amine NH) Structural Count
H-Bond Acceptors 2 (Amide C=0, Amine N) Structural Count
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. creative-bioarray.com [creative-bioarray.com]

2. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]

3. PubChemlLite - Benzamide, 2-((2-(4-hydroxy-4-phenyl-1-piperidinyl)ethyl)
(phenylmethyl)amino)-, dihydrochloride (C27H31N302) [pubchemlite.lcsb.uni.lu]

o 4. 2-[1-(Oxan-4-yl)piperidin-4-yllbenzamide | C17H24N202 | CID 118454458 - PubChem
[pubchem.ncbi.nim.nih.gov]

o 5. 2-(piperidin-4-yl)-1H-1,3-benzodiazole | C12H15N3 | CID 715810 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e To cite this document: BenchChem. [Technical Guide: lonization Profiling of 2-(Piperidin-4-
yl)benzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2409300/docs#technical-guide-ionization-profiling-of-
2-piperidin-4-yl-benzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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